Cas no 34702-60-8 (Boc-L-pentafluorophenylalanine)

• Product Name: Boc-L-pentafluorophenylalanine
• CAS No: 34702-60-8
• MF: C₁₄H₁₄F₅NO₄
• MW: 355.257281780243
• MDL: MFCD00151893
• CID: 54295
• PubChem ID: 329760372
• Update Time: 2025-06-26

Boc-L-pentafluorophenylalanine Chemical and Physical Properties

Names and Identifiers

• Boc-L-pentafluorophenylalanine
• Boc-L-2,3,4,5,6-Pentafluorophenylalanine
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(perfluorophenyl)propanoic acid
• BOC-1,2,3,4,5-PENTAFLUORO-L-PHENYLALANINE
• Boc-L-Pentafluorophe
• BOC-L-PENTAFLUOROPHENYLALANINENYLALANINE
• Boc-L-Phe(F5)-OH
• Boc-pentafluoro-Phe-OH
• Boc-pentafluoro-L-phenylalanine
• (S)-2-(Boc-amino)-3-(pentafluorophenyl)propionic acid
• BOC-PENTAFLUORO-L-PHE-OH
• L-Pentafluorophenylalanine,N-BOC protected
• MFCD00151893
• N-(tert-Butyloxycarbonyl)-2,3,4,5,6-pentafluoro-L-phenylalanine
• 34702-60-8
• AKOS015908004
• FS-5128
• N-tert-butoxycarbonyl-2,3,4,5,6-pentafluoro-L-phenylalanine
• N-ALPHA-T-BUTYLOXYCARBONYL-L-PENTAFLUOROPHENYLALANINE
• BOC-3-(PENTAFLUOROPHENYL)-L-ALANINE
• A50151
• Boc-D-2,3,4,5,6-Pentafluorophenylalanine
• Boc-pentafluoro-L-phenylalanine, >=97.0% (HPLC)
• (S)-2-((tert-Butoxycarbonyl)amino)-3-(perfluorophenyl)propanoicacid
• CS-W009796
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(2,3,4,5,6-pentafluorophenyl)propanoic acid
• AC-5837
• BOC-PHE(F5)-OH
• A822353
• Boc-L-Phe(F)5-OH
• J-019720
• (S)-2-(TERT-BUTOXYCARBONYLAMINO)-3-(PERFLUOROPHENYL)PROPANOIC ACID
• C14H14F5NO4
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-(2,3,4,5,6-PENTAFLUOROPHENYL)PROPANOIC ACID

• MDL： MFCD00151893
• Inchi： 1S/C14H14F5NO4/c1-14(2,3)24-13(23)20-6(12(21)22)4-5-7(15)9(17)11(19)10(18)8(5)16/h6H,4H2,1-3H3,(H,20,23)(H,21,22)/t6-/m0/s1
• InChI Key： UZDKQMIDSLETST-LURJTMIESA-N
• SMILES： FC1C(=C(C(=C(C=1C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)F)F)F)F

Computed Properties

• Exact Mass: 355.08400
• Monoisotopic Mass: 355.08429874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 3.29340

Boc-L-pentafluorophenylalanine Security Information

• Hazard Statement： Harmful/Irritant/Keep Cold
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：

Additional information on Boc-L-pentafluorophenylalanine

Introduction to Boc-L-pentafluorophenylalanine (CAS No. 34702-60-8)

Boc-L-pentafluorophenylalanine, chemically designated as N-t-butoxycarbonyl-L-pentafluorophenylalanine, is a crucial intermediate in the field of pharmaceutical synthesis and peptidomimetics. This compound, with the CAS number 34702-60-8, plays a pivotal role in the development of novel therapeutic agents due to its unique structural and functional properties. The presence of a pentafluorophenyl group imparts enhanced metabolic stability and binding affinity, making it an attractive building block for drug design.

The significance of Boc-L-pentafluorophenylalanine lies in its applications across various domains of medicinal chemistry. It is widely utilized in the synthesis of peptide-based drugs, where its stability under harsh conditions ensures the integrity of the final product. The Boc (tert-butoxycarbonyl) protecting group provides an effective shield for the amino group during synthetic modifications, allowing for selective deprotection at a later stage. This feature is particularly valuable in multi-step syntheses where precise control over reaction conditions is essential.

Recent advancements in the field of peptidomimetics have highlighted the potential of Boc-L-pentafluorophenylalanine in designing molecules with improved pharmacokinetic profiles. The pentafluorophenyl moiety, known for its lipophilicity and electronic properties, can significantly influence the binding affinity and selectivity of drug candidates. For instance, studies have demonstrated that peptides incorporating this residue exhibit enhanced binding to target proteins, leading to more potent and selective therapeutic effects.

In the realm of oncology research, Boc-L-pentafluorophenylalanine has been employed in the development of novel anticancer agents. The unique electronic environment created by the pentafluorophenyl group allows for strong interactions with biological targets, making it an ideal candidate for designing small-molecule inhibitors. Furthermore, its stability under various physiological conditions ensures that it remains active within the biological system, thereby increasing the efficacy of the therapeutic intervention.

The compound's utility extends beyond drug development into the realm of diagnostic tools. Researchers have leveraged Boc-L-pentafluorophenylalanine to create probes that can selectively bind to specific biomarkers. This selectivity is crucial for early detection and accurate diagnosis of diseases, where high affinity and specificity are paramount. The ability to tailor peptides with this residue allows for the development of highly sensitive diagnostic assays that can detect even trace amounts of biomarkers.

From a synthetic chemistry perspective, Boc-L-pentafluorophenylalanine offers a versatile platform for exploring new synthetic methodologies. Its incorporation into peptide chains provides chemists with a means to modulate physicochemical properties such as solubility, stability, and bioavailability. This flexibility is particularly valuable in optimizing drug candidates for oral administration or targeted delivery systems.

The role of computational chemistry in enhancing our understanding of Boc-L-pentafluorophenylalanine cannot be overstated. Advanced computational techniques have enabled researchers to predict how this compound interacts with biological targets at a molecular level. These insights have guided the design of more effective drug candidates by identifying key structural features that enhance binding affinity and reduce off-target effects.

In conclusion, Boc-L-pentafluorophenylalanine (CAS No. 34702-60-8) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features make it an invaluable tool for designing novel therapeutic agents, diagnostic probes, and synthetic intermediates. As research continues to uncover new applications and methodologies, the importance of this compound is likely to grow even further.